Cas no 2461-11-2 (Benzeneacetamide,N-[3-(diethylamino)propyl]-a-phenyl-, monohydrochloride (9CI))

• Product Name: Benzeneacetamide,N-[3-(diethylamino)propyl]-a-phenyl-, monohydrochloride (9CI)
• CAS No: 2461-11-2
• MF: C₂₁H₂₉ClN₂O
• MW: 360.920764684677
• CID: 254717
• PubChem ID: 21124322
• Update Time: 2025-04-19

Benzeneacetamide,N-[3-(diethylamino)propyl]-a-phenyl-, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-[3-(diethylamino)propyl]-a-phenyl-, monohydrochloride (9CI)
• Diphenyl-essigsaeure-(2-piperidino-aethylester), Hydrochlorid; 2-Piperidinoethyl diphenylacetate hydrochloride; Ainicaine hydrochloride; LS-12034; AC1L56JD; 2-(piperidin-1-yl)ethyl diphenylacetate hydrochloride (1:1); diphenyl-acetic acid-(3-diethylamino-propylamide), hydrochloride; 2-piperidin-1-ylethyl 2,2-diphenylacetate hydrochloride; diphenyl-acetic acid-(2-piperidino-ethyl ester), hydrochloride; Diphenyl-essigsaeure-(3-diaethylami
• NSC-23015
• 2461-11-2
• NSC23015
• N-(3-Diethylaminopropyl)-2,2-diphenylacetamide hydrochloride

• Inchi： 1S/C21H28N2O.ClH/c1-3-23(4-2)17-11-16-22-21(24)20(18-12-7-5-8-13-18)19-14-9-6-10-15-19;/h5-10,12-15,20H,3-4,11,16-17H2,1-2H3,(H,22,24);1H
• InChI Key： PFHRTUBCJCGFRE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C1C=CC=CC=1)C1C=CC=CC=1)NCCCN(CC)CC

Computed Properties

• Exact Mass: 360.19707
• Monoisotopic Mass: 360.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.03
• Boiling Point: 503.7°C at 760 mmHg
• Flash Point: 258.4°C
• Refractive Index: 1.547
• PSA: 32.34
• LogP: 4.85950